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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B072294

This guide provides essential safety and logistical information for the proper disposal of
Tris(perfluorophenyl)borane, a compound recognized for its hazardous properties and
toxicity to aquatic life.[1][2] Adherence to these procedures is critical for ensuring personnel
safety and environmental protection.

Substance Identification and Hazards

Tris(perfluorophenyl)borane is a white to off-white powder that is hygroscopic (absorbs
moisture from the air) and heat-sensitive.[1] It is classified as a hazardous material, and its
handling and disposal require strict adherence to safety protocols.

Identifier Value

Chemical Name Tris(perfluorophenyl)borane
Perfluorotriphenylboron,

Synonyms

Tris(pentafluorophenyl)borane

CAS Number 1109-15-5[3]

Molecular Weight 511.98 g/mol [1]

Key Hazards:[1][2][4]
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» Health Hazards: Toxic if swallowed, causes skin irritation, causes serious eye irritation, and
may cause respiratory irritation.[1][2][3][4]

e Environmental Hazards: Very toxic to aquatic life, with long-lasting effects.[1][2]

Step-by-Step Disposal Protocol

The disposal of Tris(perfluorophenyl)borane must be conducted in compliance with all
federal, state, and local regulations.[1] The following steps outline the recommended procedure
for its safe disposal.

Personal Protective Equipment (PPE)

Before handling the material for disposal, it is mandatory to wear appropriate personal
protective equipment to prevent exposure.

e Hand Protection: Wear chemical-impermeable protective gloves.[5]

o Eye/Face Protection: Use safety glasses or goggles.[3][6] For larger quantities or where
splashing is possible, face protection is recommended.[1]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

[6]

» Respiratory Protection: To avoid inhaling dust, use a respirator.[4] Work should be conducted
in a well-ventilated area or in an enclosing hood with exhaust ventilation.[3][7]

Waste Collection and Containment

Proper containment of Tris(perfluorophenyl)borane waste is crucial to prevent environmental
contamination and accidental exposure.

e For Spills:
o Immediately clean up all spills, avoiding the generation of dust.[4]

o Use dry cleanup procedures, such as sweeping, shoveling, or vacuuming (with an
explosion-proof machine).[4]
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o Collect the residue and place it into a clean, dry, sealable, and appropriately labeled
container for disposal.[4]

o After collecting the dry material, wash the affected area with large amounts of water.[4]
Prevent runoff from entering drains or waterways.[4]

e For Unused Product:
o Keep the material in its original, tightly closed container.[1][3][4]
o Ensure the container is properly labeled as hazardous waste.

Storage Pending Disposal

Store the sealed waste container in a secure, locked-up location.[1][3][4] The storage area
should be cool, dry, and well-ventilated, away from incompatible materials such as strong
oxidizing agents and acids.[7][8]

Final Disposal

The ultimate disposal of Tris(perfluorophenyl)borane must be handled by a licensed and
approved waste disposal facility.

o Consult Regulations: Always consult with federal, state, and local environmental regulations
to ensure compliance.[1]

» Professional Disposal: Arrange for the collection and disposal of the waste through an
authorized hazardous or special waste collection service.[4][7]

e Do Not:

[¢]

Dispose of the material down the drain or into sewer systems.[2][3]

o

Release the chemical into the environment.[1][7]

o

Attempt to neutralize the chemical without proper expertise and equipment.

Disposal Workflow Visualization
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The following diagram illustrates the logical steps for the proper disposal of

Tris(perfluorophenyl)borane waste.

4 Preparation
Identify Waste
(Spill or Unused Product)
Wear Full PPE
(Gloves, Goggles, Lab Coat, Respirator)
o
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d Containment

Place in a Labeled,
Sealable Container

.

\

Collect Waste
(Use dry methods to avoid dust)

J

Store securely

InterimvStorage

Store in a Cool, Dry,
Well-Ventilated, Secure Area

Arrange for pickup

~

4 Final Disposal

Proceed to handle waste
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Caption: Workflow for the safe disposal of Tris(perfluorophenyl)borane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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